Cas no 2228198-02-3 (tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate
• CAS No: 2228198-02-3
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6422203
• PubChem ID: 165644264
• Update Time: 2025-05-21

tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate
• tert-butyl N-[4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenyl]carbamate
• 2228198-02-3
• EN300-1903280

• Inchi： 1S/C14H20F2N2O3/c1-13(2,3)21-12(20)18-10-5-4-9(11(19)6-10)7-14(15,16)8-17/h4-6,19H,7-8,17H2,1-3H3,(H,18,20)
• InChI Key： FRYWKEYCSDYLOP-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CC=1O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate

tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate, with the CAS number NO2228198-02-3, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its intricate structure, which includes a tert-butyl group, an amino-containing propyl chain, and a hydroxyl-substituted phenyl ring. The combination of these functional groups makes it a versatile molecule with promising prospects in drug discovery and material science.

Recent studies have highlighted the importance of tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate in the development of novel therapeutic agents. Its structure allows for multiple points of interaction with biological systems, making it a valuable candidate for drug design. For instance, the amino group can act as a hydrogen bond donor, while the hydroxyl group provides additional sites for interaction. The presence of fluorine atoms further enhances the molecule's stability and bioavailability, which are critical factors in drug development.

The synthesis of this compound involves a series of carefully designed reactions that ensure high purity and yield. Researchers have optimized synthetic pathways to incorporate the tert-butyl group and the amino-containing propyl chain efficiently. These advancements have not only improved the production process but also opened up new possibilities for modifying the molecule to suit specific applications. For example, substituting different groups on the phenyl ring could lead to derivatives with enhanced pharmacological properties.

In terms of pharmacological activity, tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, which suggests its potential as a targeted therapy for conditions such as cancer and inflammatory diseases. Additionally, its ability to cross biological membranes makes it an attractive candidate for drug delivery systems.

The application of this compound extends beyond medicine. Its unique chemical properties make it suitable for use in advanced materials, such as polymers and coatings. The fluorine atoms in its structure contribute to its hydrophobicity and resistance to environmental factors, which are desirable traits in many industrial applications.

Recent research has also explored the environmental impact of tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate. Studies indicate that it has a relatively low toxicity profile and degrades under specific conditions, reducing its potential to accumulate in ecosystems. This information is crucial for ensuring its safe use in both medical and industrial contexts.

In conclusion, tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-hydroxyphenylcarbamate represents a significant advancement in organic chemistry. Its versatile structure and promising properties make it a valuable compound for future research and development across various disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a pivotal role in shaping innovative solutions in medicine and beyond.